![molecular formula C20H23ClN2O2S B3928846 1-{[(2-chlorobenzyl)thio]acetyl}-4-(2-methoxyphenyl)piperazine](/img/structure/B3928846.png)
1-{[(2-chlorobenzyl)thio]acetyl}-4-(2-methoxyphenyl)piperazine
Overview
Description
1-{[(2-chlorobenzyl)thio]acetyl}-4-(2-methoxyphenyl)piperazine, also known as TCB-2, is a synthetic compound that belongs to the class of phenylpiperazine derivatives. It has been extensively studied for its potential applications in scientific research.
Mechanism of Action
1-{[(2-chlorobenzyl)thio]acetyl}-4-(2-methoxyphenyl)piperazine acts as a partial agonist for the 5-HT2A receptor, which results in the activation of downstream signaling pathways such as the phospholipase C (PLC) pathway and the mitogen-activated protein kinase (MAPK) pathway. This activation leads to the release of neurotransmitters such as dopamine, norepinephrine, and acetylcholine, which are involved in the regulation of mood, cognition, and perception.
Biochemical and Physiological Effects:
This compound has been shown to induce a range of biochemical and physiological effects in animal models. These include changes in locomotor activity, body temperature, and blood pressure. This compound has also been shown to induce changes in brain activity, such as alterations in the expression of immediate early genes such as c-fos and zif268.
Advantages and Limitations for Lab Experiments
One of the main advantages of 1-{[(2-chlorobenzyl)thio]acetyl}-4-(2-methoxyphenyl)piperazine is its selectivity for the 5-HT2A receptor, which allows for the specific study of this receptor and its downstream signaling pathways. However, this compound has also been shown to have some limitations, such as its low solubility in water and its potential for inducing adverse effects such as hyperthermia and seizures.
Future Directions
There are several future directions for the study of 1-{[(2-chlorobenzyl)thio]acetyl}-4-(2-methoxyphenyl)piperazine. These include the development of more efficient synthesis methods, the investigation of its potential therapeutic applications in the treatment of psychiatric disorders, and the exploration of its effects on other serotonin receptors and their downstream signaling pathways. Additionally, the development of more selective and potent agonists for the 5-HT2A receptor could help to further elucidate the role of this receptor in the regulation of mood, cognition, and perception.
Scientific Research Applications
1-{[(2-chlorobenzyl)thio]acetyl}-4-(2-methoxyphenyl)piperazine has been widely used in scientific research for its potential applications in the field of neuroscience. It has been shown to act as a selective agonist for the serotonin 5-HT2A receptor, which is involved in the regulation of mood, cognition, and perception. This compound has also been used to study the role of the 5-HT2A receptor in the pathophysiology of psychiatric disorders such as schizophrenia and depression.
properties
IUPAC Name |
2-[(2-chlorophenyl)methylsulfanyl]-1-[4-(2-methoxyphenyl)piperazin-1-yl]ethanone | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H23ClN2O2S/c1-25-19-9-5-4-8-18(19)22-10-12-23(13-11-22)20(24)15-26-14-16-6-2-3-7-17(16)21/h2-9H,10-15H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JEBAPIQTHDAZSP-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1N2CCN(CC2)C(=O)CSCC3=CC=CC=C3Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H23ClN2O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
390.9 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.